Cas no 2172026-55-8 (4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylacetamido}butanoic acid)

• Product Name: 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylacetamido}butanoic acid
• CAS No: 2172026-55-8
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6019122
• PubChem ID: 165510634
• Update Time: 2025-06-13

4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylacetamido}butanoic acid
• 2172026-55-8
• EN300-1559160
• 4-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]-N-methylacetamido}butanoic acid

• Inchi： 1S/C26H30N2O5/c1-28(12-6-11-25(30)31)24(29)15-17-13-18(14-17)27-26(32)33-16-23-21-9-4-2-7-19(21)20-8-3-5-10-22(20)23/h2-5,7-10,17-18,23H,6,11-16H2,1H3,(H,27,32)(H,30,31)
• InChI Key： JZWNPIJTFKRKRI-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(CC(N(C)CCCC(=O)O)=O)C1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylacetamido}butanoic acid

Research Briefing on 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylacetamido}butanoic acid (CAS: 2172026-55-8)

In recent years, the compound 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylacetamido}butanoic acid (CAS: 2172026-55-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and fluorenylmethoxycarbonyl (Fmoc) moieties, has shown promise in various applications, including peptide synthesis, drug delivery systems, and targeted therapeutics. This briefing aims to provide an overview of the latest research developments related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylacetamido}butanoic acid involves a multi-step process that leverages solid-phase peptide synthesis (SPPS) techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the cyclobutyl ring formation and Fmoc deprotection steps. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize the compound and ensure its structural integrity. These advancements have facilitated the scalable production of the molecule for further biological evaluation.

From a biological perspective, 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylacetamido}butanoic acid has demonstrated notable activity in modulating protein-protein interactions (PPIs). Its cyclobutyl scaffold provides rigidity and conformational stability, making it an attractive candidate for inhibiting challenging PPIs. Preliminary in vitro studies have shown that the compound can selectively bind to specific protein targets, such as those involved in inflammatory pathways and oncogenic signaling. These findings suggest potential applications in developing anti-inflammatory and anticancer agents.

In addition to its role in PPIs, this compound has been explored as a building block for peptide-based drug delivery systems. The Fmoc group serves as a protective moiety that can be selectively removed under mild conditions, enabling the controlled release of therapeutic payloads. Recent research has investigated its incorporation into self-assembling peptides and hydrogels, which exhibit tunable mechanical properties and biocompatibility. These systems hold promise for localized drug delivery and tissue engineering applications.

Despite these promising developments, challenges remain in the clinical translation of 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylacetamido}butanoic acid. Issues such as in vivo stability, pharmacokinetics, and potential off-target effects need to be addressed through comprehensive preclinical studies. Future research directions may include structural optimization to enhance bioavailability and the exploration of novel formulations to improve delivery efficiency.

In conclusion, 4-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutyl-N-methylacetamido}butanoic acid represents a versatile and promising molecule in the realm of chemical biology and pharmaceutical research. Its unique structural features and biological activity make it a valuable tool for studying PPIs and developing innovative therapeutic strategies. Continued research efforts will be essential to unlock its full potential and translate laboratory findings into clinical applications.